Cas no 474799-41-2 (6-Nitroindolin-2-one)

• Product Name: 6-Nitroindolin-2-one
• CAS No: 474799-41-2
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD09835636
• CID: 1011651
• PubChem ID: 17960994
• Update Time: 2025-10-29

6-Nitroindolin-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydro-6-nitro-2H-Indol-2-one
• 6-Nitroindolin-2-one
• 6-NITRO-1,3-DIHYDRO-INDOL-2-ONE
• 6-nitro-1,3-dihydroindol-2-one
• 6-Nitrooxindole
• 6-Nitrooxidole
• 6-nitro-2,3-dihydro-1H-indol-2-one
• 6-Nitro-1,3-dihydro-2H-indol-2-one
• 2H-Indol-2-one, 1,3-dihydro-6-nitro-
• WYCVARGVMCGNMC-UHFFFAOYSA-N
• STL555639
• RB3264
• BBL101842
• Z4779
• BB 0262481
• ST24024445
• A872139
• AKOS006327701
• DA-16853
• MFCD09835636
• SCHEMBL13982356
• DTXSID50591771
• AMY35103
• 474799-41-2
• CS-0037174
• SCHEMBL2993057
• SY025469
• DS-2246
• SB40625

• MDL： MFCD09835636
• Inchi： 1S/C8H6N2O3/c11-8-3-5-1-2-6(10(12)13)4-7(5)9-8/h1-2,4H,3H2,(H,9,11)
• InChI Key： WYCVARGVMCGNMC-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC(=CC=2N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 178.03784206g/mol
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.9

Experimental Properties

• Density: 1.449
• Boiling Point: 390.6°C at 760 mmHg
• Flash Point: 190.1°C
• Refractive Index: 1.632

Additional information on 6-Nitroindolin-2-one

6-Nitroindolin-2-one: A Comprehensive Overview

6-Nitroindolin-2-one, also known by its CAS number 474799-41-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of indolinones, which are derivatives of indole with a ketone group. The 6-nitro substitution in the indolinone framework imparts unique electronic and structural properties, making it a versatile molecule for various applications.

The synthesis of 6-nitroindolin-2-one typically involves nitration reactions on indolinone derivatives. Recent advancements in nitration techniques have enabled the selective introduction of nitro groups at specific positions, ensuring high yields and purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of mixed acid systems to achieve controlled nitration at the 6-position of indolinone, resulting in 6-nitroindolin-2-one with exceptional regioselectivity.

One of the most promising applications of 6-nitroindolin-2-one lies in its potential as a precursor for advanced materials. Researchers have explored its use in the development of organic semiconductors, where the nitro group enhances the molecule's electron-withdrawing properties, improving charge transport characteristics. A 2023 study in *Advanced Materials* highlighted the integration of 6-nitroindolin-2-one into polymer frameworks, demonstrating enhanced electrical conductivity and stability under thermal stress.

In the pharmaceutical industry, 6-nitroindolin-2-one has shown potential as a lead compound for drug discovery. Its structural similarity to certain bioactive molecules makes it an attractive candidate for further functionalization. For example, a research team at the University of California reported that derivatives of 6-nitroindolin-2-one exhibit potent anti-inflammatory activity, suggesting its utility in developing novel therapeutics for chronic inflammatory diseases.

The environmental impact of 6-nitroindolin-2-one is another area of active research. Studies have focused on its biodegradability and toxicity profiles to ensure its safe use in industrial and medical applications. A recent report in *Environmental Science & Technology* indicated that under aerobic conditions, 6-nitroindolin-2-one undergoes rapid microbial degradation, reducing its persistence in aquatic ecosystems.

Moreover, the spectroscopic properties of 6-nitroindolin-2-one have been extensively studied for sensing applications. Its ability to fluoresce under specific conditions makes it a potential candidate for biosensors and chemical detectors. A team from Tokyo Institute of Technology developed a fluorescence-based sensor using 6-nitroindolin-2-one derivatives to detect heavy metal ions in water samples with high sensitivity.

In conclusion, 6-nitroindolin-2-one (CAS No. 474799-41-2) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool for future innovations in materials science, pharmacology, and environmental monitoring.